Cas no 19143-00-1 (Thiosulfuric acid,S-[2-[[4-(3-cyclohexen-1-yl)butyl]amino]ethyl] ester)

• Product Name: Thiosulfuric acid,S-[2-[[4-(3-cyclohexen-1-yl)butyl]amino]ethyl] ester
• CAS No: 19143-00-1
• MF: C₁₂H₂₃NO₃S₂
• MW: 293.445921182632
• CID: 148397
• PubChem ID: 209059
• Update Time: 2025-04-19

Thiosulfuric acid,S-[2-[[4-(3-cyclohexen-1-yl)butyl]amino]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid,S-[2-[[4-(3-cyclohexen-1-yl)butyl]amino]ethyl] ester
• Ethanethiol, 2-(4-(cyclohexen-3-ylbutyl)amino)-, hydrogen sulfate (est er)
• S-(2-{[4-(3-Cyclohexen-1-yl)butyl]amino}ethyl) hydrogen sulfuroth ioate
• 2-((4-Cyclohexen-3-ylbutyl)amino)ethanethiol hydrogen sulfate (ester)
• BRN 2985552
• S-(2-{[4-(cyclohex-3-en-1-yl)butyl]amino}ethyl) hydrogen sulfurothioate
• S-2-((4-Cyclohexen-3-ylbutyl)amino)ethyl thiosulfate
• 2-[[4-(2-Cyclohexenyl)butyl]amino]ethanethiol sulfate
• 19143-00-1
• DTXSID50940765
• Ethanethiol, 2-(4-(cyclohexen-3-ylbutyl)amino)-, hydrogen sulfate (ester)
• 4-[4-(2-sulfosulfanylethylamino)butyl]cyclohexene

• Inchi： 1S/C12H23NO3S2/c14-18(15,16)17-11-10-13-9-5-4-8-12-6-2-1-3-7-12/h1-2,12-13H,3-11H2,(H,14,15,16)
• InChI Key： DRVHDTQUWCFVON-UHFFFAOYSA-N
• SMILES： S(CCNCCCCC1CC=CCC1)S(=O)(=O)O

Computed Properties

• Exact Mass: 293.11209
• Monoisotopic Mass: 293.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.2177 (rough estimate)
• Refractive Index: 1.6280 (estimate)
• PSA: 66.4